Cas no 22401-74-7 (3-(tert-Butyl)-9H-carbazole)

3-(tert-Butyl)-9H-carbazole is a carbazole derivative featuring a tert-butyl substituent at the 3-position, enhancing its steric and electronic properties. This compound is valued for its role as a key intermediate in organic synthesis, particularly in the development of optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The tert-butyl group improves solubility in organic solvents and thermal stability, making it advantageous for processing in thin-film applications. Its rigid carbazole core contributes to high charge-carrier mobility, which is critical for efficient electronic performance. The compound is also utilized in the synthesis of advanced polymers and small-molecule semiconductors.

3-(tert-Butyl)-9H-carbazole structure

Product Name:3-(tert-Butyl)-9H-carbazole

CAS No:22401-74-7

MF:C₁₆H₁₇N

MW:223.312884092331

MDL:MFCD12024281

CID:1409805

PubChem ID:354333950

Update Time:2025-06-07

3-(tert-Butyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

- 9H-Carbazole, 3-(1,1-dimethylethyl)-
- 3-(tert-Butyl)-9H-carbazole
- 3-TERT-BUTYL-9H-CARBAZOLE
- 3-tert.-Butylcarbazol
- 3-tert-butylcarbazole
- tert-butylcarbazole
- BDBM50322591
- B5053
- SCHEMBL10090582
- AS-62719
- MFCD12024281
- XAA40174
- 22401-74-7
- CHEMBL1170621
- T70592
- DTXSID30477842
- PD181524
- 3-(1,1-Dimethylethyl)-9H-carbazole
- AVF2AGH99B
- SY055856
- AKOS030561970
- CS-0161213
- MDL： MFCD12024281
- Inchi： 1S/C16H17N/c1-16(2,3)11-8-9-15-13(10-11)12-6-4-5-7-14(12)17-15/h4-10,17H,1-3H3
- InChI Key： TYXSZNGDCCGIBO-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2C2=C1C=CC(=C2)C(C)(C)C

Computed Properties

Exact Mass: 223.13600
Monoisotopic Mass: 223.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 15.8

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 151.0 to 155.0 deg-C
Boiling Point: 384.1±11.0 °C at 760 mmHg
Flash Point: 167.4±11.9 °C
PSA: 15.79000
LogP: 4.61860
Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(tert-Butyl)-9H-carbazole Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(tert-Butyl)-9H-carbazole Pricemore >>

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abcr	AB505923-200 mg	3-(tert-Butyl)-9H-carbazole	22401-74-7		200mg	€82.30	2022-07-29
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